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Compound of Interest

Compound Name: 4'-O-methylnyasol

Cat. No.: B1260253 Get Quote

4'-O-methylnyasol: A Technical Guide for
Researchers
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 4'-O-methylnyasol. Due to the limited availability of direct experimental

data for this specific compound, this guide also incorporates information on its parent

compound, nyasol (cis-hinokiresinol), to infer potential characteristics and biological activities.

All quantitative data is presented in structured tables, and detailed experimental methodologies

are provided where available or inferred from related compounds.

Chemical and Physical Properties
4'-O-methylnyasol is the 4'-O-methylated derivative of nyasol, a naturally occurring lignan.

While specific experimental data for 4'-O-methylnyasol is scarce, the properties of its parent

compound, nyasol, provide a foundational understanding.

Table 1: Physical and Chemical Properties of Nyasol and 4'-O-methylnyasol
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Property Nyasol (cis-hinokiresinol)
4'-O-methylnyasol
(Predicted/Inferred)

Molecular Formula C₁₇H₁₆O₂ C₁₈H₁₈O₂

Molecular Weight 252.31 g/mol 266.33 g/mol

Appearance - Likely a solid or oil

Solubility -

Expected to have increased

solubility in organic solvents

compared to nyasol

Melting Point - -

Boiling Point - -

LogP -
Expected to be higher than

nyasol

Note: Properties for 4'-O-methylnyasol are predicted based on its chemical structure and

comparison to the parent compound, nyasol. Dashes (-) indicate data not found in the

searched literature.

Experimental Protocols
Isolation of Nyasol and 4'-O-methylnyasol
Nyasol and its derivatives, including 4'-O-methylnyasol, have been isolated from the rhizomes

of Anemarrhena asphodeloides. A general workflow for the isolation of these compounds is

depicted below.
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Isolation Workflow for Nyasol and its Derivatives

Rhizomes of Anemarrhena asphodeloides

Extraction with organic solvent (e.g., Ethanol)

Crude Extract

Solvent Partitioning (e.g., with Ethyl Acetate)

Ethyl Acetate Fraction

Column Chromatography (e.g., Silica Gel, Sephadex LH-20)

Fractions containing Nyasol and derivatives

Further Purification (e.g., HPLC)

Isolated Nyasol and 4'-O-methylnyasol

Click to download full resolution via product page

Caption: General workflow for the isolation of nyasol and its derivatives.
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Synthesis of 4'-O-methylnyasol
While a specific protocol for the synthesis of 4'-O-methylnyasol was not found, a plausible

method can be inferred from general O-methylation techniques for phenolic compounds. One

such environmentally friendly method involves the use of dimethyl carbonate (DMC).

Plausible Synthetic Protocol for 4'-O-methylnyasol from Nyasol:

Dissolution: Dissolve nyasol (1 equivalent) in an excess of dimethyl carbonate (DMC), which

acts as both the solvent and methylating agent.

Base Addition: Add a stoichiometric amount of a non-nucleophilic base, such as 1,8-

diazabicyclo[5.4.0]undec-7-ene (DBU), to the solution.

Reaction: Heat the mixture to reflux (approximately 90 °C) with continuous stirring. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion, evaporate the solvent under reduced pressure. The residue can

be redissolved in an organic solvent like ethyl acetate and washed with a dilute acid (e.g., 1N

HCl) to remove the base.

Purification: The crude product can be purified using column chromatography on silica gel to

yield 4'-O-methylnyasol.

Biological Activity and Signaling Pathways
Direct studies on the biological activity of 4'-O-methylnyasol are limited. However, its parent

compound, nyasol, has demonstrated several significant biological effects. It is hypothesized

that 4'-O-methylnyasol may exhibit similar, though potentially modulated, activities.

Table 2: Reported Biological Activities of Nyasol
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Activity Description Reference

Antiviral

Identified as an active principle

against Respiratory Syncytial

Virus (RSV).[1]

[1]

Anti-inflammatory

Suppresses neuroinflammatory

responses by inhibiting I-κB

degradation in LPS-stimulated

microglial cells.

-

Antifungal
Shows activity against certain

fungal strains.
-

Antibacterial
Exhibits activity against various

bacteria.
-

Antileishmanial
Demonstrates activity against

Leishmania.
-

Hyaluronidase Inhibition
Acts as an inhibitor of the

hyaluronidase enzyme.
-

Anti-inflammatory Signaling Pathway of Nyasol
Nyasol has been shown to exert its anti-inflammatory effects by interfering with the NF-κB

signaling pathway. In lipopolysaccharide (LPS)-stimulated microglial cells, nyasol suppresses

the degradation of I-κB, which is an inhibitory protein of NF-κB. This action prevents the

translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-

inflammatory genes.
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Inhibition of NF-κB Pathway by Nyasol
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Caption: Nyasol's inhibition of the NF-κB signaling pathway.

Conclusion
4'-O-methylnyasol is a naturally occurring derivative of nyasol with potential for various

biological activities, likely mirroring those of its parent compound, including antiviral and anti-

inflammatory effects. While direct experimental data for 4'-O-methylnyasol is currently limited,
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this guide provides a foundational understanding based on the known properties of nyasol and

general chemical principles. Further research is warranted to fully elucidate the physical,

chemical, and pharmacological profile of 4'-O-methylnyasol to explore its potential in drug

discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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